Cas no 2680830-19-5 (2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid)

• Product Name: 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid
• CAS No: 2680830-19-5
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 5651104
• PubChem ID: 165907988
• Update Time: 2025-06-09

2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid
• 2680830-19-5
• EN300-28282108
• 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C12H11NO4S/c1-6-3-4-9(17-6)8-5-18-11(13-7(2)14)10(8)12(15)16/h3-5H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： YPRXQOQSOLAYGR-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)O2)C(C(=O)O)=C1NC(C)=O

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid

Introduction to 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid (CAS No. 2680830-19-5)

2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid (CAS No. 2680830-19-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid is composed of a thiophene ring, an acetamido group, and a 5-methylfuran moiety. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromatic properties and stability. The acetamido group, attached to the thiophene ring at the 2-position, imparts additional functional versatility to the molecule. The 5-methylfuran moiety, linked to the thiophene ring at the 4-position, adds further complexity and potential for biological activity.

The synthesis of 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid has been explored through various methodologies. One common approach involves the reaction of 4-bromo-2-acetamidothiophene with 5-methylfurfural in the presence of a palladium catalyst. This method utilizes cross-coupling reactions to form the desired product efficiently and selectively. Another synthetic route involves the condensation of 4-bromo-2-acetamidothiophene with 5-methylfurfurylamine followed by oxidation to form the carboxylic acid. These synthetic strategies have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In terms of biological activity, 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary data suggest that this compound may exhibit antiviral properties against certain RNA viruses, making it a candidate for further investigation in antiviral drug development.

The pharmacological profile of 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid has also been evaluated in preclinical models. In vitro studies have shown that it exhibits low cytotoxicity towards normal human cell lines while demonstrating selective activity against cancer cells. This selective toxicity is an important characteristic for potential therapeutic agents, as it minimizes adverse effects on healthy tissues. Furthermore, in vivo studies in animal models have indicated that this compound has good bioavailability and favorable pharmacokinetic properties, suggesting its suitability for further clinical evaluation.

The structural diversity and functional groups present in 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid offer opportunities for chemical modification and optimization. Researchers are actively exploring analogs with enhanced potency and selectivity by modifying the acetamido group or the 5-methylfuran moiety. These efforts aim to identify lead compounds with improved therapeutic profiles for various diseases.

In conclusion, 2-Acetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid (CAS No. 2680830-19-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to contribute significantly to the advancement of medicinal chemistry and pharmaceutical science.